Cas no 918810-27-2 (2-Ethylsulfonyl-5-nitrobenzonitrile)

• Product Name: 2-Ethylsulfonyl-5-nitrobenzonitrile
• CAS No: 918810-27-2
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 770721
• Update Time: 2023-08-03

2-Ethylsulfonyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(ethylsulfonyl)-5-nitro-
• 2-ethylsulfonyl-5-nitrobenzonitrile
• GOMGTLCRLJAJFE-UHFFFAOYSA-N
• 2-Ethanesulfonyl-5-nitro-benzonitrile
• 2-(Ethylsulfonyl)-5-nitrobenzonitrile
• 2-(Ethanesulfonyl)-5-nitrobenzonitrile
• 2-Ethylsulfonyl-5-nitrobenzonitrile

• Inchi： 1S/C9H8N2O4S/c1-2-16(14,15)9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3
• InChI Key： GOMGTLCRLJAJFE-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1C#N)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 411
• Topological Polar Surface Area: 112